Cas no 2758005-11-5 (2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 2758005-11-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5917625
• PubChem ID: 165761193
• Update Time: 2025-10-29

2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37375536
• 2758005-11-5
• EN300-37339775
• 2-[(tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid
• 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-12(2,3)20-11(18)15-6-5-13(9-19-4)7-14(15,8-13)10(16)17/h5-9H2,1-4H3,(H,16,17)
• InChI Key： XQOZFUQWANQAQC-UHFFFAOYSA-N
• SMILES： O(C)CC12CCN(C(=O)OC(C)(C)C)C(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid

Introduction to 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2758005-11-5)

2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid, identified by its CAS number 2758005-11-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of a tert-butoxy carbonyl (Boc) group and a methoxymethyl (OMe) group in its molecular structure contributes to its versatility, making it a valuable intermediate in the synthesis of biologically active molecules.

The Boc protection in the compound plays a crucial role in peptide synthesis and drug development, where it serves as a temporary protecting group for amino groups, preventing unwanted side reactions. This feature makes 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid particularly useful in the construction of complex peptide analogs and peptidomimetics. The azabicyclo[3.1.1]heptane core is a privileged scaffold in medicinal chemistry, often employed in the design of drugs due to its ability to mimic natural amino acids and interact favorably with biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the development of novel therapeutic agents. The methoxymethyl (OMe) group provides an additional level of functionalization, enabling further derivatization through etherification or other chemical transformations. This flexibility is particularly advantageous in drug discovery, where structural diversity is key to identifying compounds with optimal pharmacological properties.

One of the most compelling aspects of 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid is its potential application in the synthesis of bioactive molecules targeting neurological disorders. The bicyclic structure mimics natural amino acids, which are integral to neurotransmitter function, suggesting that derivatives of this compound may exhibit modulatory effects on neural pathways. Current research is exploring its role in developing treatments for conditions such as epilepsy and neurodegenerative diseases, where precise modulation of neurotransmitter activity is essential.

The compound's stability under various reaction conditions makes it an attractive candidate for large-scale synthetic applications. The Boc group ensures compatibility with harsh reagents often used in organic synthesis, while the OMe group remains stable under a wide range of pH conditions, enhancing its utility in diverse chemical environments. These properties have led to its incorporation into multi-step synthetic routes for complex pharmaceutical intermediates.

In the realm of drug development, the structural motif of azabicyclo[3.1.1]heptane has been extensively studied for its ability to engage with biological targets such as enzymes and receptors. The rigid bicyclic framework provides constraints that can optimize binding interactions, while functional groups like the Boc and OMe can be strategically positioned to modulate activity and selectivity. This has spurred interest in using derivatives of this compound as lead compounds or building blocks for next-generation therapeutics.

Recent publications have demonstrated innovative applications of 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid in fragment-based drug design (FBDD). By leveraging its unique structural features, researchers have been able to identify novel pharmacophores that exhibit potent activity against disease-causing targets. The combination of computational modeling and experimental validation has further solidified its role as a valuable tool in high-throughput screening campaigns.

The compound's synthetic accessibility also contributes to its appeal in industrial settings. Efficient synthetic routes have been developed that allow for scalable production, ensuring that researchers have access to sufficient quantities for both preclinical and clinical studies. This accessibility is critical for advancing promising candidates through the drug development pipeline.

The future prospects for 2-[(Tert-butoxy)carbonyl]-5-(methoxymethyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid are bright, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Its structural versatility suggests utility in materials science and agrochemicals, where similar scaffolds have shown promise as functional building blocks. As synthetic methodologies continue to evolve, it is likely that new derivatives and applications will emerge, further expanding the compound's impact on science and industry.